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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of the agonistic anti-mouse
0OX40 antibody, OX86, against recombinant mouse OX40 Ligand (OX40L) in key
immunological assays. The data presented herein is intended to assist researchers in selecting
the appropriate reagent for their studies on T-cell co-stimulation and cancer immunotherapy.

Introduction to OX40 and its Ligand

0OX40 (CD134) is a co-stimulatory receptor and a member of the tumor necrosis factor receptor
(TNFR) superfamily.[1][2] It is transiently expressed on activated CD4+ and CD8+ T-cells.[1][2]
The interaction of OX40 with its natural ligand, OX40L (CD252), which is primarily expressed
on antigen-presenting cells (APCs), provides a critical co-stimulatory signal that promotes T-cell
proliferation, survival, and cytokine production.[1][3] This signaling pathway is a key target in
cancer immunotherapy, with agonistic agents designed to enhance anti-tumor T-cell responses.

[2]14]
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The OX86 antibody is a rat anti-mouse OX40 monoclonal antibody that functions as an agonist,
mimicking the effect of OX40L binding.[2] Recombinant OX40L proteins are also utilized to
stimulate the OX40 pathway. The effectiveness of these recombinant ligands can be influenced
by their multimerization state, with trimeric forms generally exhibiting higher activity.[5]

Quantitative Performance Comparison

The following tables summarize the available quantitative data comparing the binding and
functional activity of the OX86 antibody and recombinant OX40L.

Binding Affinity and Potency

Direct head-to-head comparisons of the binding affinity (Kd) of OX86 and recombinant OX40L
in the same experimental setting are limited in the publicly available literature. However, data
from separate studies provide valuable insights into their respective binding characteristics.

. Recombinant
Parameter 0X86 Antibody Reference(s)
Mouse OX40L

0.2-0.4 nM (to
activated mouse T-
cells) 3.8 nM (to

Binding Affinity (Kd) in a direct ) N [51[6]
immobilized

Not explicitly available

comparative study. )
recombinant mouse

OX40)

o Not available in a
EC50 (Binding to

) 171 ng/mL direct comparative [7]
mouse OX40-His)

study.

Note: The binding affinity of recombinant OX40L can vary depending on its specific construct
and whether it is in a soluble or cell-bound format.

In Vitro Functional Activity

Functional assays are critical for assessing the ability of OX86 and recombinant OX40L to
induce a biological response. The following data is derived from studies comparing their ability
to stimulate T-cell activity.
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Functional Assay

0X86 Antibody

Recombinant
Mouse OX40L (Fc-
scOX40L)

Reference(s)

T-cell Cytokine
Production (IFN-y and
IL-2)

Significantly increased

cytokine production.

Showed a significant
increase in cytokine
production, with some
fusion proteins [1]
demonstrating

stronger responses

than OX86.

Antigen-Specific
CD4+ T-cell

Expansion

Induced expansion of
antigen-specific CD4+

T-cells.

Fc-scOX40L showed
a significantly
increased frequency
of antigen-specific
CDA4+ T-cells
compared to OX86.

T-cell Proliferation

Potent inducer of T-

cell proliferation.

A recombinant human
Fc:OX40L fusion

protein was superior [5]
to an agonist antibody

in soluble assays.

Experimental Methodologies

Detailed protocols for the key experiments cited in this guide are provided below to enable

reproducibility and further investigation.

OX40-OX40L Binding ELISA

This enzyme-linked immunosorbent assay (ELISA) is used to quantify the binding of OX86

antibody or recombinant OX40L to the OX40 receptor.

Materials:

e Recombinant mouse OX40-Fc fusion protein
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e 0OX86 antibody

e Recombinant mouse OX40L

e 96-well ELISA plates

o Coating Buffer (e.g., PBS, pH 7.4)

o Wash Buffer (e.g., PBS with 0.05% Tween-20)
e Blocking Buffer (e.g., PBS with 1% BSA)

o Detection Antibody (e.g., HRP-conjugated anti-rat IgG for OX86, or an antibody against a tag
on the recombinant OX40L)

e TMB Substrate

o Stop Solution (e.g., 2N H2S0a)
» Plate reader

Procedure:

o Coat the wells of a 96-well plate with recombinant mouse OX40-Fc at a concentration of 0.4
pg/mL in Coating Buffer overnight at 4°C.[6]

e Wash the plate three times with Wash Buffer.
o Block the wells with Blocking Buffer for 1 hour at room temperature.
e Wash the plate three times with Wash Buffer.

e Prepare serial dilutions of the OX86 antibody and recombinant OX40L in Blocking Buffer and
add them to the wells.

¢ Incubate for 2 hours at room temperature.

e Wash the plate three times with Wash Buffer.
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e Add the appropriate HRP-conjugated detection antibody diluted in Blocking Buffer.

e Incubate for 1 hour at room temperature.

e Wash the plate five times with Wash Buffer.

o Add TMB Substrate to each well and incubate in the dark until a blue color develops.
o Stop the reaction by adding Stop Solution.

e Read the absorbance at 450 nm using a plate reader.

T-cell Proliferation Assay (CFSE-based)

This assay measures the proliferation of T-cells in response to stimulation by OX86 or
recombinant OX40L using the fluorescent dye Carboxyfluorescein succinimidyl ester (CFSE).

Materials:

Splenocytes from mice

e Anti-CD3 antibody

e 0OX86 antibody

e Recombinant mouse OX40L

o CFSE staining solution

e Complete RPMI-1640 medium

e 96-well round-bottom plates

Flow cytometer
Procedure:

« |solate splenocytes from a mouse and prepare a single-cell suspension.
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» Label the cells with CFSE according to the manufacturer's protocol.

o Coat the wells of a 96-well plate with anti-CD3 antibody (e.g., 1 pg/mL) to provide the
primary T-cell activation signal.

e Add the CFSE-labeled splenocytes to the wells.
» Add serial dilutions of OX86 antibody or recombinant OX40L to the wells.
 Incubate the plate for 3-4 days at 37°C in a CO:z incubator.

» Harvest the cells and stain with fluorescently labeled antibodies against T-cell markers (e.g.,
CD4, CD8).

e Analyze the cells by flow cytometry. Proliferation is measured by the successive halving of
CFSE fluorescence intensity in daughter cells.

Cytokine Secretion Assay

This assay quantifies the production of cytokines, such as IFN-y and IL-2, by T-cells following
stimulation.

Materials:

Isolated mouse CD4+ or CD8+ T-cells

¢ Anti-CD3 antibody

o OX86 antibody

e Recombinant mouse OX40L

o 96-well plates

e Cytokine-specific ELISA kits (for IFN-y and IL-2)

o Cell culture medium

Procedure:
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o Coat the wells of a 96-well plate with anti-CD3 antibody (e.g., 10 pg/mL).[1]
 |solate CD4+ or CD8+ T-cells from mouse spleens.
e Add the isolated T-cells to the pre-coated wells.

e Add increasing concentrations of soluble OX86 antibody or recombinant OX40L to the wells.

[1]
 Incubate the plate for a specified period (e.g., 48-72 hours) at 37°C in a COz2 incubator.
e Collect the cell culture supernatants.

o Measure the concentration of IFN-y and IL-2 in the supernatants using specific ELISA kits
according to the manufacturer's instructions.

Visualizations
0X40-0X40L Signaling Pathway

The following diagram illustrates the key signaling events initiated by the interaction of OX40
and OX40L.
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Caption: OX40-OX40L signaling cascade.

Experimental Workflow for Performance Comparison

The diagram below outlines a typical workflow for comparing the in vitro performance of OX86
antibody and recombinant OX40L.
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Caption: In vitro performance comparison workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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